Cas no 2152073-96-4 (1-(2,2-dimethylpropyl)-3-oxocyclobutane-1-carboxylic acid)

• Product Name: 1-(2,2-dimethylpropyl)-3-oxocyclobutane-1-carboxylic acid
• CAS No: 2152073-96-4
• MF: C₁₀H₁₆O₃
• MW: 184.232243537903
• CID: 6487060
• PubChem ID: 165685249
• Update Time: 2025-10-28

1-(2,2-dimethylpropyl)-3-oxocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-dimethylpropyl)-3-oxocyclobutane-1-carboxylic acid
• 2152073-96-4
• EN300-1834086

• Inchi： 1S/C10H16O3/c1-9(2,3)6-10(8(12)13)4-7(11)5-10/h4-6H2,1-3H3,(H,12,13)
• InChI Key： HFPCCCYZEQFVFN-UHFFFAOYSA-N
• SMILES： O=C1CC(C(=O)O)(C1)CC(C)(C)C

Computed Properties

• Exact Mass: 184.109944368g/mol
• Monoisotopic Mass: 184.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 54.4Ų

Additional information on 1-(2,2-dimethylpropyl)-3-oxocyclobutane-1-carboxylic acid

Comprehensive Overview of 1-(2,2-dimethylpropyl)-3-oxocyclobutane-1-carboxylic acid (CAS No. 2152073-96-4)

1-(2,2-dimethylpropyl)-3-oxocyclobutane-1-carboxylic acid (CAS No. 2152073-96-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, characterized by a cyclobutane ring with a carboxylic acid and ketone functional group, is increasingly studied for its potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, given its reactive oxocyclobutane moiety.

In recent years, the demand for high-purity intermediates like 1-(2,2-dimethylpropyl)-3-oxocyclobutane-1-carboxylic acid has surged, driven by advancements in medicinal chemistry and bioconjugation techniques. Its CAS No. 2152073-96-4 is frequently searched in academic and industrial databases, reflecting its relevance in peptide synthesis and small-molecule drug development. The compound’s sterically hindered structure also makes it a candidate for studying conformational stability in organic frameworks.

One of the trending topics in organic chemistry is the exploration of cyclobutane derivatives for their bioactive potential. 1-(2,2-dimethylpropyl)-3-oxocyclobutane-1-carboxylic acid aligns with this trend, as its ketone group offers a versatile handle for further functionalization. Questions like "How to synthesize 1-(2,2-dimethylpropyl)-3-oxocyclobutane-1-carboxylic acid?" or "What are the applications of CAS 2152073-96-4 in drug design?" are commonly encountered in search engines, highlighting its practical significance.

The compound’s solubility and reactivity profiles are critical for researchers optimizing green chemistry protocols. With growing interest in sustainable synthesis, methods to produce 1-(2,2-dimethylpropyl)-3-oxocyclobutane-1-carboxylic acid using catalytic processes or microwave-assisted reactions are gaining traction. These approaches reduce waste and energy consumption, addressing the industry’s shift toward eco-friendly manufacturing.

Analytical techniques such as NMR spectroscopy and mass spectrometry are essential for verifying the purity of CAS No. 2152073-96-4. Laboratories often inquire about "HPLC methods for 1-(2,2-dimethylpropyl)-3-oxocyclobutane-1-carboxylic acid analysis", underscoring the need for reliable quality control. The compound’s thermal stability and storage conditions are also frequently discussed, as they impact its shelf life and handling.

In summary, 1-(2,2-dimethylpropyl)-3-oxocyclobutane-1-carboxylic acid (CAS No. 2152073-96-4) represents a valuable tool for chemists exploring novel therapeutics and functional materials. Its combination of a rigid cyclobutane core and reactive functional groups positions it at the forefront of modern chemical research. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in innovation-driven industries.